3-(1-Naphthyl)-3-[(2,2,2-trifluoroacetyl)amino]propanoic acid

• IUPAC Name: 3-naphthalen-1-yl-3-[(2,2,2-trifluoroacetyl)amino]propanoic acid
• InChI: InChI=1S/C15H12F3NO3/c16-15(17,18)14(22)19-12(8-13(20)21)11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12H,8H2,(H,19,22)(H,20,21)
• InChI Key: OBZYGVHHXAUOGT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(CC(=O)O)NC(=O)C(F)(F)F
• Molecular Formula: C15H12F3NO3
• Molecular Weight: 311.25 g/mol

Description

3-(1-Naphthyl)-3-[(2,2,2-trifluoroacetyl)amino]propanoic acid, also known as NAP-TFA, is a small molecule that has been used in a variety of scientific experiments and research studies. NAP-TFA has been found to have a wide range of biochemical and physiological effects, making it a useful tool for scientists looking to further their understanding of a variety of biological processes.

Scientific Research Applications

Fluorescence Derivatization

The compound, due to its structural properties, is utilized in the development of fluorescent derivatizing agents for amino acids. For instance, its derivatization with amino acids leads to strongly fluorescent derivatives, useful in biological assays due to their emission wavelengths and good quantum yields. These derivatives facilitate the study of biological molecules under physiological conditions by providing a means to visually track the presence and concentration of specific amino acids in complex mixtures (Frade et al., 2007).

Polymer Chemistry

In polymer chemistry, the compound's derivatives are used for modifying polymers. For example, 1-naphthylacetic acid derivatives have been covalently bonded to polymeric supports, leading to the development of polymers with specific functional groups. This modification technique is applied to enhance the properties of polymers, such as their reactivity or ability to interact with other molecules, thereby broadening the application scope of polymers in material science and engineering (Soutif et al., 1994).

Synthetic Chemistry

The structural flexibility of 3-(1-Naphthyl)-3-[(2,2,2-trifluoroacetyl)amino]propanoic acid derivatives makes them valuable intermediates in synthetic chemistry. They serve as precursors in the synthesis of various heterocyclic compounds, demonstrating antimicrobial activities, and are used in the development of new materials with specific optical properties. For example, naphthylamine-derived aromatic dicarboxylic acids are synthesized for the production of aromatic poly(amine−1,3,4-oxadiazole)s, showing potential as blue-light-emitting materials for optical applications (Liou et al., 2006).